1-(4-Ethyl-2-(trifluoromethylthio)phenyl)propan-2-one

• Molecular Formula: C12H13F3OS
• Molecular Weight: 262.29 g/mol
• IUPAC Name: 1-[4-ethyl-2-(trifluoromethylsulfanyl)phenyl]propan-2-one
• InChI: InChI=1S/C12H13F3OS/c1-3-9-4-5-10(6-8(2)16)11(7-9)17-12(13,14)15/h4-5,7H,3,6H2,1-2H3
• InChI Key: VBSXXBVQQWCHGQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1)CC(=O)C)SC(F)(F)F

Description

1-(4-Ethyl-2-(trifluoromethylthio)phenyl)propan-2-one is a ketone derivative featuring a phenyl ring substituted with an ethyl group at the para-position and a trifluoromethylthio (-SCF₃) group at the ortho-position. The trifluoromethylthio substituent is a strong electron-withdrawing group, while the ethyl group provides steric bulk and moderate electron-donating effects. This combination of substituents influences the compound’s electronic properties, solubility, and reactivity, making it a candidate for pharmaceutical intermediates or agrochemical synthesis .

Comparison with Similar Compounds

1-(3-(Trifluoromethyl)phenyl)propan-2-one

• Structure : The trifluoromethyl (-CF₃) group is at the meta-position of the phenyl ring, lacking the ethyl and trifluoromethylthio (-SCF₃) groups.
• Synthesis : Prepared via hydrolysis of 2-(3-(trifluoromethyl)phenyl)acetonitrile followed by reaction with acetic anhydride and a catalyst .
• Application : Key intermediate in fenfluramine synthesis (a serotonin-releasing anti-epileptic drug) .
• Key Difference : Absence of -SCF₃ reduces electrophilicity compared to the target compound, impacting reactivity in nucleophilic additions.

1-(2-Nitro-4-(trifluoromethylthio)phenyl)propan-2-one

• Structure: Features a nitro (-NO₂) group at the ortho-position and -SCF₃ at the para-position.
• Physicochemical Properties: Molecular weight = 279.24 g/mol, molecular formula = C₁₀H₈F₃NO₃S .
• Key Difference : The nitro group enhances electron-withdrawing effects, increasing reactivity in reduction or substitution reactions compared to the ethyl-substituted analogue.

1-(4-(Trifluoromethyl)phenyl)propan-2-one

• Structure : -CF₃ group at the para-position without ethyl or -SCF₃ substituents.
• Molecular Weight : 202.18 g/mol .
• Application : Precursor to N-ethyl-1-(4-(trifluoromethyl)phenyl)propan-2-amine, a structural analogue of psychoactive phenethylamines.

Electronic Effects

• Target Compound : The -SCF₃ group has a stronger electron-withdrawing effect (-I) than -CF₃, polarizing the ketone carbonyl and enhancing electrophilicity. This facilitates nucleophilic attacks (e.g., in reductive aminations) compared to 1-(3-(CF₃)phenyl)propan-2-one .
• Nitro-Substituted Analogue: The -NO₂ group further increases electrophilicity but may reduce stability under basic conditions .

Lipophilicity and Bioactivity

• LogP Predictions :
  • Target compound: Higher logP due to -SCF₃ and ethyl groups (enhanced membrane permeability).
  • 1-(4-(CF₃)phenyl)propan-2-one: Lower logP (202.18 g/mol), reducing bioavailability .
• Pharmaceutical Relevance : The target compound’s lipophilicity may improve blood-brain barrier penetration, making it suitable for CNS-targeting drugs compared to less lipophilic analogues.